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An In-depth Technical Guide to the Solubility and Dispersion Characteristics of Carbomer 934

Introduction
Carbomer 934 is a high molecular weight, cross-linked polymer of acrylic acid, specifically

cross-linked with allyl ethers of sucrose.[1][2] In its raw form, it is a white, fluffy, and

hygroscopic powder with a slightly acetic odor.[3][4] Widely recognized in the pharmaceutical

and cosmetic industries under the trade name Carbopol® 934, it serves as a primary excipient

for modifying rheology.[3][5] Its principal function is to act as a high-efficiency thickening,

suspending, and emulsifying agent in a variety of formulations.[3][6] This guide provides a

comprehensive technical overview of the solubility and dispersion properties of Carbomer 934,

with a focus on quantitative data and detailed experimental methodologies for research and

development professionals.

Core Mechanism: Swelling and pH-Dependent
Thickening
Carbomer 934 does not dissolve in solvents in the traditional sense; instead, it swells

significantly.[3][7] This behavior is attributed to its three-dimensionally cross-linked microgel

structure.[3][7] The polymer's thickening capabilities are activated through a pH-dependent

mechanism.
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In an acidic aqueous dispersion, the Carbomer 934 molecules remain in a tightly coiled state

due to intramolecular hydrogen bonding.[5] The carboxylic acid groups are not ionized,

resulting in low viscosity. The addition of a neutralizing agent, such as sodium hydroxide

(NaOH) or triethanolamine (TEA), causes these acidic groups to ionize.[5] This ionization leads

to electrostatic repulsion between the now negatively charged carboxylate ions, forcing the

polymer chains to uncoil and expand.[5][8] This dramatic increase in the hydrodynamic volume

of the polymer network entraps water molecules, leading to a significant rise in the viscosity of

the solution and the formation of a clear gel, typically at a pH between 6 and 8.[5]

Diagram 1: pH-Dependent Thickening Mechanism of Carbomer 934
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Caption: pH-Dependent Thickening Mechanism of Carbomer 934.

Quantitative Data and Physicochemical Properties
The following tables summarize the key quantitative properties of Carbomer 934.

Table 1: General Physicochemical Properties of Carbomer 934

Property Value References

Appearance
White, fluffy, hygroscopic
powder

[1][3]

Odor Slightly acetic / Mild acidic [3][9]

pH of 0.5% Aqueous

Dispersion
2.7 - 3.5 [3]

Carboxylic Acid (-COOH)

Content
56.0% - 68.0% (on dried basis) [1][3]

Primary Particle Size ~0.2 µm in diameter [3][7]

| Flocculated Powder Particle Size | 2-7 µm in diameter |[3][7] |

Table 2: Solubility and Dispersion Characteristics of Carbomer 934 in Various Solvents
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Solvent Behavior Notes References

Water

Swells significantly
to form a gel or
dispersion

Forms a low-
viscosity acidic
dispersion before
neutralization.

[1][3]

Glycerin Swells
Can be used as a

dispersion medium.
[10][11]

Ethanol (95%)
Swells after

neutralization

Neutralization is

required for the

polymer to swell and

thicken.

[3][7][10]

Propylene Glycol Swells

Can be used to wet

and swell the powder

before adding water.

[12][13]

Polar Organic

Solvents

Swells after

neutralization

Generally requires a

suitable amine for

neutralization in these

systems.

[1][12]

| Non-polar Solvents | Insoluble | Carbomer 934 is generally not used in non-polar systems. |

[12] |

Table 3: Viscosity of Neutralized Carbomer 934 Aqueous Dispersions

Concentration (%
w/w)

Viscosity (mPa·s or
cP)

Neutralizing Agent References

0.2% ~3,000 Not specified [14]

0.5% 30,500 - 39,400 Sodium Hydroxide [1][2][3]

0.5% ~35,000 Not specified [14]
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Note: Viscosity is highly dependent on the specific neutralizing agent used, the final pH, and

the shear rate during measurement.

Experimental Protocols
Preparation of a 1% (w/w) Carbomer 934 Aqueous Gel
This protocol outlines a standard laboratory method for preparing a simple aqueous gel.

Dispersion: Vigorously agitate 97.0 g of purified water to create a vortex. Slowly and carefully

sift 1.0 g of Carbomer 934 powder into the vortex to prevent the formation of clumps.[5]

Using a high-shear mixer can accelerate this process.[15]

Hydration: Continue stirring until the polymer is fully dispersed and no particles are visible.

Allow the dispersion to stand for 2 to 24 hours to ensure complete hydration of the polymer

particles.[5]

Neutralization: While stirring gently, add a neutralizing agent dropwise. Common neutralizers

include 10% (w/w) sodium hydroxide solution or triethanolamine (TEA).[5][9]

Gel Formation: Monitor the pH. As the pH of the dispersion approaches 6.0, a significant

increase in viscosity will occur, and a clear gel will form.[5]

Final pH Adjustment: Continue to add the neutralizer until the desired pH (typically 6.5-7.5)

and viscosity are achieved. Avoid over-neutralization, which can lead to a loss of viscosity.[5]

[12]
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Diagram 2: Experimental Workflow for Carbomer 934 Gel Preparation
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Caption: Experimental Workflow for Carbomer 934 Gel Preparation.
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Viscosity Measurement of a Carbomer 934 Gel
Instrument: A rotational viscometer (e.g., Brookfield type) is commonly used.[5]

Sample Preparation: Place a sufficient amount of the prepared gel into a beaker, ensuring no

air bubbles are trapped.

Equilibration: Allow the sample to equilibrate to a controlled temperature (e.g., 25°C), as

viscosity is temperature-dependent.[5]

Spindle and Speed Selection: Choose an appropriate spindle and rotational speed based on

the expected viscosity of the gel. For highly viscous gels, a T-bar spindle with a helipath

stand may be necessary to ensure fresh material is constantly being measured.[5]

Measurement: Immerse the spindle into the gel to the specified depth. Allow the reading to

stabilize before recording the viscosity value in centipoise (cP) or Pascal-seconds (Pa·s).[5]

Determination of Carboxylic Acid Content
This assay is performed by titration to confirm the polymer meets pharmacopeial standards.[3]

Sample Preparation: Accurately weigh a sample of Carbomer 934 that has been previously

dried under a vacuum.

Dispersion: Disperse the weighed sample in purified water.

Titration: Titrate the dispersion with a standardized solution of sodium hydroxide (e.g., 0.1 N

NaOH).

Endpoint Determination: Determine the endpoint potentiometrically.

Calculation: Calculate the percentage of carboxylic acid groups based on the volume of

titrant used.[3]

Key Factors Influencing Solubility and Dispersion
The final properties of a Carbomer 934 formulation are highly dependent on several factors.
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pH: This is the most critical factor. The viscosity of a Carbomer 934 dispersion is low at an

acidic pH (~3.0) and increases dramatically upon neutralization to a pH of 6-11.[5][13]

Concentration: The viscosity of the gel is directly proportional to the concentration of

Carbomer 934.[16] Even small increases in concentration can lead to substantial increases

in viscosity.

Presence of Ions/Electrolytes: High concentrations of electrolytes can cause a "salting out"

effect, shielding the charges on the polymer backbone and causing the polymer to re-coil.

This leads to a significant decrease in viscosity and potential precipitation.[17]

Shear: Some grades of carbomer are sensitive to high shear after neutralization, which can

permanently break the polymer network and reduce viscosity.[18][19] It is often

recommended to apply high shear during the initial dispersion phase and low shear after

neutralization.[19]

Solvent System: While primarily used in aqueous systems, Carbomer 934 can be used in

polar organic solvents or hydroalcoholic systems.[9] The choice of solvent and the

appropriate neutralizing agent (e.g., organic amines for solvent systems) are crucial for

achieving the desired thickening.[12]

Diagram 3: Factors Affecting Carbomer 934 Dispersion and Viscosity
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Caption: Factors Affecting Carbomer 934 Dispersion and Viscosity.

Conclusion
Carbomer 934 is a versatile polymer whose functionality is governed by its unique swelling and

pH-dependent thickening mechanism. A thorough understanding of its solubility and dispersion

characteristics is essential for formulators. By carefully controlling factors such as pH, polymer

concentration, ionic strength, and mechanical shear, researchers can precisely manipulate the

rheological properties of formulations to achieve desired outcomes in stability, texture, and

performance. The experimental protocols provided in this guide offer a standardized approach

for the preparation and characterization of Carbomer 934-based systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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